Cas no 1105987-08-3 (4-Nitro-6-(trifluoromethyl)nicotinic acid)
4-Nitro-6-(trifluoromethyl)nicotinic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-Nitro-6-(trifluoromethyl)nicotinic acid
-
- Inchi: 1S/C7H3F3N2O4/c8-7(9,10)5-1-4(12(15)16)3(2-11-5)6(13)14/h1-2H,(H,13,14)
- InChI Key: NXSNEZNBAOGPIW-UHFFFAOYSA-N
- SMILES: FC(C1C=C(C(C(=O)O)=CN=1)[N+](=O)[O-])(F)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 301
- XLogP3: 1.1
- Topological Polar Surface Area: 96
4-Nitro-6-(trifluoromethyl)nicotinic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029002937-250mg |
4-Nitro-6-(trifluoromethyl)nicotinic acid |
1105987-08-3 | 95% | 250mg |
$1058.40 | 2023-09-04 | |
| Alichem | A029002937-500mg |
4-Nitro-6-(trifluoromethyl)nicotinic acid |
1105987-08-3 | 95% | 500mg |
$1718.70 | 2023-09-04 | |
| Alichem | A029002937-1g |
4-Nitro-6-(trifluoromethyl)nicotinic acid |
1105987-08-3 | 95% | 1g |
$2779.20 | 2023-09-04 |
4-Nitro-6-(trifluoromethyl)nicotinic acid Related Literature
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
Additional information on 4-Nitro-6-(trifluoromethyl)nicotinic acid
4-Nitro-6-(trifluoromethyl)nicotinic Acid: A Comprehensive Overview
4-Nitro-6-(trifluoromethyl)nicotinic acid, also known by its CAS number 1105987-08-3, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of nicotinic acids, which are derivatives of nicotinic acid (vitamin B3). The presence of a nitro group at the 4-position and a trifluoromethyl group at the 6-position introduces unique chemical properties and biological activities, making it a valuable molecule for research and development.
The structure of 4-nitro-6-(trifluoromethyl)nicotinic acid is characterized by a pyridine ring with substituents at positions 4 and 6. The nitro group (-NO₂) at position 4 is a strong electron-withdrawing group, which can influence the electronic properties of the molecule and its reactivity in various chemical reactions. The trifluoromethyl group (-CF₃) at position 6 is also an electron-withdrawing group, further enhancing the electron-deficient nature of the pyridine ring. These substituents not only affect the physical properties of the compound but also play a crucial role in its biological activity.
Recent studies have highlighted the potential of 4-nitro-6-(trifluoromethyl)nicotinic acid in drug discovery, particularly in the development of new therapeutic agents. The compound has shown promising results in preclinical models, demonstrating its ability to modulate key biological pathways involved in diseases such as cancer, inflammation, and neurodegenerative disorders. For instance, research has shown that this compound can inhibit certain enzymes associated with tumor growth, making it a potential candidate for anticancer drug development.
In addition to its pharmacological applications, 4-nitro-6-(trifluoromethyl)nicotinic acid has also been explored for its role in chemical synthesis. Its unique structure makes it an ideal building block for constructing more complex molecules with diverse functionalities. The trifluoromethyl group, in particular, is known to enhance the stability and bioavailability of drugs, which is a critical factor in drug design.
The synthesis of 4-nitro-6-(trifluoromethyl)nicotinic acid involves a series of well-established organic reactions, including nitration, fluorination, and oxidation steps. Researchers have optimized these processes to achieve high yields and purity levels, ensuring that the compound is readily available for further studies. The development of efficient synthetic routes has been a focal point in recent research efforts, driven by the increasing demand for this compound in both academic and industrial settings.
The biological activity of 4-nitro-6-(trifluoromethyl)nicotinic acid has been extensively studied using various experimental approaches. In vitro assays have revealed its ability to interact with specific cellular targets, such as receptors and enzymes, suggesting potential therapeutic applications. Furthermore, animal studies have demonstrated that this compound exhibits favorable pharmacokinetic properties, including good absorption and low toxicity profiles.
One area where 4-nitro-6-(trifluoromethyl)nicotinic acid has shown particular promise is in the treatment of inflammatory diseases. By modulating inflammatory pathways, this compound has been found to reduce cytokine production and inhibit the activation of immune cells involved in chronic inflammation. These findings underscore its potential as a novel anti-inflammatory agent.
In conclusion, 4-nitro-6-(trifluoromethyl)nicotinic acid, with its unique chemical structure and diverse biological activities, represents an important molecule in contemporary chemical research. Its applications span across drug discovery, chemical synthesis, and therapeutic development. As ongoing research continues to uncover new insights into its properties and mechanisms of action, this compound is poised to make significant contributions to the advancement of science and medicine.
1105987-08-3 (4-Nitro-6-(trifluoromethyl)nicotinic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)